Cas no 13298-50-5 (1,3-Butanedione,1-(2-naphthalenyl)-)

1,3-Butanedione,1-(2-naphthalenyl)- structure
13298-50-5 structure
Product Name:1,3-Butanedione,1-(2-naphthalenyl)-
CAS No:13298-50-5
MF:C14H12O2
MW:212.243884086609
CID:229752
PubChem ID:239654
Update Time:2025-04-19

1,3-Butanedione,1-(2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Butanedione,1-(2-naphthalenyl)-
    • 1-naphthalen-2-ylbutane-1,3-dione
    • 1-(2-naphthyl)butane-1,3-dione
    • AC1L63JP
    • AC1Q5CEG
    • CTK4B8278
    • MolPort-002-548-359
    • NSC44993
    • STOCK1S-52645
    • SureCN2774094
    • NSC-44993
    • SR-01000028922
    • SCHEMBL2774094
    • DTXSID30286350
    • beta-naphthoylacetone
    • 1-(naphthalen-2-yl)butane-1,3-dione
    • AKOS001013536
    • Z56788807
    • 1-Methyl-3-(2-naphthyl)propane-1,3-dione
    • 13298-50-5
    • SR-01000028922-1
    • NSC 44993
    • Inchi： 1S/C14H12O2/c1-10(15)8-14(16)13-7-6-11-4-2-3-5-12(11)9-13/h2-7,9H,8H2,1H3
    • InChI Key： NFJOLQJZODADPL-UHFFFAOYSA-N
    • SMILES： O=C(CC(C)=O)C1C=CC2C=CC=CC=2C=1

Computed Properties

  • Exact Mass: 212.08400
  • Monoisotopic Mass: 212.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • Density: 1.145
  • Boiling Point: 369.7°Cat760mmHg
  • Flash Point: 138.7°C
  • Refractive Index: 1.6
  • PSA: 34.14000
  • LogP: 3.00160

1,3-Butanedione,1-(2-naphthalenyl)- Customs Data

  • HS CODE：2914399090
  • Customs Data：

    China Customs Code:

    2914399090

    Overview:

    2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

1,3-Butanedione,1-(2-naphthalenyl)- Related Literature

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